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Reported Adverse Effects in Clinical Use

The table below summarizes the incidence of somnolence and dizziness with mirogabalin and pregabalin

from a 2025 retrospective study on cancer patients also receiving strong opioids [1].

Parameter Mirogabalin Group Pregabalin Group

Number of Patients 39 50

Median Time to Somnolence/Dizziness 8.0 days 17.0 days

Hazard Ratio (HR) for Somnolence/Dizziness 1.74 (Reference:
Pregabalin)

1.00 (Reference)

Change in Morphine Milligram Equivalents
(MMEs)

No significant increase Significant
increase

Insights from Preclinical and Pharmacovigilance Data

Theoretical and indirect evidence provides context for mirogabalin's safety profile, though direct overdose

data is lacking.
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Theoretical Safety Advantage: Mirogabalin is designed to have high affinity and slow dissociation

from the α2δ-1 subunit of voltage-gated calcium channels (linked to analgesic effects), and low affinity
for the α2δ-2 subunit (linked to CNS side effects) [1] [2]. This profile suggests a potentially more

favorable safety and tolerability profile compared to pregabalin [3] [2].
Signals from Pharmacovigilance: An analysis of the Japanese Adverse Drug Event Report

database indicated that strong opioid analgesics increased the occurrence of somnolence when
combined with pregabalin, but not when combined with mirogabalin [1]. This suggests mirogabalin

may have a different interaction profile.

Pregabalin Over-dose Data for Reference

Since mirogabalin-specific overdose data is unavailable, the dose-toxicity relationship for its structural

analog, pregabalin, can serve as a cautious reference. A 2021 study on isolated pregabalin poisonings

established the following relationship [4]:

Poisoning Severity Score (PSS) Clinical Presentation Typical Dose Range (mg/kg)

| None-Minor (Benign) | Drowsiness, confusion, apathy. Symptoms are mild and transient. | Median: 8.6

mg/kg (IQR: 5.0 - 17.6 mg/kg) | | Moderate-Severe (Significant Toxicity) | Pronounced or prolonged

symptoms, including coma and convulsions. | Median: 46.7 mg/kg (IQR: 21.3 - 64.3 mg/kg) |

> Important Note: The study found large interindividual differences. Some patients remained

asymptomatic at high doses, while others developed moderate symptoms even at therapeutic doses. Pre-

hospital triage should consider not only the dose but also the patient's underlying illnesses, co-exposures, and

reported symptoms [4].

Mirogabalin's Mechanism of Action

The following diagram illustrates mirogabalin's targeted mechanism of action, which underlies its theoretical

safety profile.
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Mirogabalin Mechanism of Action
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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